Cas no 79944-30-2 (Carbamic acid, (2-amino-2-oxoethyl)-, (4-nitrophenyl)methyl ester)

Carbamic acid, (2-amino-2-oxoethyl)-, (4-nitrophenyl)methyl ester structure
79944-30-2 structure
Product Name:Carbamic acid, (2-amino-2-oxoethyl)-, (4-nitrophenyl)methyl ester
CAS No:79944-30-2
MF:C10H11N3O5
MW:253.211442232132
CID:531369
PubChem ID:20472441
Update Time:2025-04-19

Carbamic acid, (2-amino-2-oxoethyl)-, (4-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-amino-2-oxoethyl)-, (4-nitrophenyl)methyl ester
    • (4-nitrophenyl)methyl N-(2-amino-2-oxoethyl)carbamate
    • 79944-30-2
    • SCHEMBL11069589
    • (4-Nitrophenyl)methyl (2-amino-2-oxoethyl)carbamate
    • DTXSID00607639
    • Inchi: 1S/C10H11N3O5/c11-9(14)5-12-10(15)18-6-7-1-3-8(4-2-7)13(16)17/h1-4H,5-6H2,(H2,11,14)(H,12,15)
    • InChI Key: STLFJFICSMFSAL-UHFFFAOYSA-N
    • SMILES: O(C(NCC(N)=O)=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 253.06987046g/mol
  • Monoisotopic Mass: 253.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 127Ų
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